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Compound of Interest

Compound Name: Fgfr-IN-8

Cat. No.: B12395904

For research use only. Not for use in diagnostic procedures.

Introduction

Fgfr-IN-8, also known as Infigratinib (BGJ-398), is a potent and selective inhibitor of the
fibroblast growth factor receptor (FGFR) family of receptor tyrosine kinases.[1] Aberrant FGFR
signaling is implicated in various malignancies, making it a key target in cancer research and
drug development.[2][3][4] Fgfr-IN-8 exerts its inhibitory effects by competing with ATP for the
binding site in the kinase domain of FGFRs, thereby blocking downstream signaling pathways
such as the MAPK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and
angiogenesis.[3][5][6] These application notes provide detailed information on the solubility of
Fgfr-IN-8 and a comprehensive protocol for the preparation of stock solutions to aid
researchers in its effective use.

Physicochemical Properties

Property Value

Synonyms Infigratinib, BGJ-398, NVP-BGJ398
Molecular Formula C26H31CI2N703

Molecular Weight 560.48 g/mol

Solubility Data
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Fgfr-IN-8 is a crystalline solid with limited solubility in aqueous solutions. For experimental use,
it is typically dissolved in organic solvents like dimethyl sulfoxide (DMSO). The following table
summarizes the available solubility data.

Solvent Concentration Observations
DMSO > 1.67 mg/mL (2.98 mM) Clear solution
5% DMSO / 95% (20% SBE-B- _

_ _ > 0.6 mg/mL (1.07 mM) Clear solution
CD in saline)
10% DMSO / 90% corn oil >1.67 mg/mL (2.98 mM) Clear solution
10% DMSO / 40% PEG300 / _

> 1.57 mg/mL (2.80 mM) Clear solution

5% Tween-80 / 45% saline

Note: It is generally recommended to avoid final DMSO concentrations above 0.1% in cell
culture experiments due to potential toxicity.[7]

Stock Solution Preparation

Materials
o Fgfr-IN-8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM DMSO Stock Solution

o Equilibration: Allow the Fgfr-IN-8 powder and DMSO to equilibrate to room temperature
before opening to prevent moisture condensation.

o Weighing: Accurately weigh the desired amount of Fgfr-IN-8 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.60 mg of Fgfr-IN-8.
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 Dissolution: Add the appropriate volume of DMSO to the vial containing the Fgfr-IN-8
powder. For a 10 mM stock solution from 5.60 mg of powder, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no undissolved particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[7]

o Storage: Store the aliquoted stock solution at -20°C for short-term storage or -80°C for long-
term storage. When stored properly, the stock solution should be stable for several months.

Dilution Series Calculation

The following table provides volumes for preparing common stock solution concentrations.

Desired

T 1 mg Fgfr-IN-8 5 mg Fgfr-IN-8 10 mg Fgfr-IN-8
1 mM 1.7842 mL 8.9209 mL 17.8419 mL

5 mM 0.3568 mL 1.7842 mL 3.5684 mL

10 mM 0.1784 mL 0.8921 mL 1.7842 mL

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for Stock Solution Preparation
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Fgfr-IN-8 Stock Solution Preparation Workflow
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Caption: Workflow for preparing Fgfr-IN-8 stock solution.

FGFR Signaling Pathway and Inhibition by Fgfr-IN-8
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FGFR Signaling Pathway and Inhibition by Fgfr-IN-8
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Caption: FGFR signaling and Fgfr-IN-8's inhibitory action.
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Safety Precautions

Fgfr-IN-8 is a chemical compound for research use. Standard laboratory safety practices
should be followed. This includes wearing appropriate personal protective equipment (PPE)
such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin
and eyes. In case of contact, wash the affected area immediately with plenty of water. Consult
the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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